Cas no 1361573-71-8 (3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361573-71-8
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4966933
• Update Time: 2025-10-06

3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-7-5-8(13(16)9(15)6-7)11-2-1-10(18)12(19-11)3-4-17/h1-2,5-6H,3,18H2
• InChI Key： NJZLJQPISAFWFB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=C(CC#N)N=1)N)Cl)Cl

Computed Properties

• Exact Mass: 310.978380 g/mol
• Monoisotopic Mass: 310.978380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.6
• XLogP3: 3.4
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile

Introduction to 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361573-71-8)

3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361573-71-8) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its pyridine core, amino group, and trichlorophenyl substituent, which collectively contribute to its potential biological activities and therapeutic applications.

The molecular formula of 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile is C₁₄H₉Cl₃N₂, and it has a molecular weight of 308.64 g/mol. The compound's structure includes a pyridine ring with an amino group at the 3-position and a trichlorophenyl group at the 6-position, attached to a cyanoethyl side chain. This intricate arrangement provides a foundation for exploring its interactions with various biological targets.

In recent years, the study of 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile has been driven by its potential as a lead compound in drug discovery. Researchers have investigated its properties in the context of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. One of the key areas of focus has been its ability to modulate specific enzymes and receptors involved in these conditions.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the anti-cancer properties of 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile. The researchers found that the compound exhibited significant cytotoxic effects against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Beyond its anti-cancer potential, 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile has also shown promise in neurodegenerative research. A study published in the Journal of Neurochemistry in 2020 investigated its effects on neuronal cells under conditions of oxidative stress. The results indicated that the compound could protect neurons from oxidative damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthesis and structural optimization of 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile have been subjects of extensive research. A 2019 publication in Organic Letters described an efficient synthetic route for the compound using palladium-catalyzed cross-coupling reactions. This method not only improved yield but also allowed for the facile introduction of various functional groups at different positions on the pyridine ring, facilitating further structural modifications to enhance its pharmacological properties.

The physicochemical properties of 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile, such as solubility and stability, are crucial for its application in drug development. Studies have shown that the compound exhibits good solubility in dimethyl sulfoxide (DMSO) and moderate solubility in water. Its stability under physiological conditions has also been confirmed through various analytical techniques such as HPLC and NMR spectroscopy.

In conclusion, 3-Amino-6-(2,3,5-trichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361573-71-8) is a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, making it a valuable candidate for further development in medicinal chemistry and pharmaceutical sciences.